Cas no 879514-21-3 (8-(Nitromethyl)-1,4-dioxaspiro[4.5]decan-8-ol)

• Product Name: 8-(Nitromethyl)-1,4-dioxaspiro[4.5]decan-8-ol
• CAS No: 879514-21-3
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• MDL: MFCD12828250
• CID: 650291
• PubChem ID: 46835693
• Update Time: 2025-05-20

8-(Nitromethyl)-1,4-dioxaspiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-(Nitromethyl)-1,4-dioxaspiro[4.5]decan-8-ol
• 1,4-Dioxaspiro[4.5]decan-8-ol, 8-(nitromethyl)-
• QC-9833
• AKOS015856172
• AS-67416
• HUDVAVREBBQAOY-UHFFFAOYSA-N
• AM804477
• 879514-21-3
• SCHEMBL1140797
• CS-0079920
• FT-0682195
• 8-(nitromethyl)-1,4-dioxaspiro[4,5]decan-8-ol
• J-519350
• DTXSID00676522
• 8-(nitromethyl)-1,4-dioxaspiro(4,5)decan-8-ol
• 8-Nitromethyl-1,4-dioxa-spiro[4.5]decan-8-ol
• DB-077150

• MDL： MFCD12828250
• Inchi： 1S/C9H15NO5/c11-8(7-10(12)13)1-3-9(4-2-8)14-5-6-15-9/h11H,1-7H2
• InChI Key： HUDVAVREBBQAOY-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C[N+](=O)[O-])(CC2)O

Computed Properties

• Exact Mass: 217.09500
• Monoisotopic Mass: 217.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.33
• Boiling Point: 383.73°C at 760 mmHg
• Flash Point: 185.873°C
• Refractive Index: 1.533
• PSA: 84.51000
• LogP: 0.83450

8-(Nitromethyl)-1,4-dioxaspiro[4.5]decan-8-ol Security Information

• HazardClass：IRRITANT

Additional information on 8-(Nitromethyl)-1,4-dioxaspiro[4.5]decan-8-ol

8-(Nitromethyl)-1,4-dioxaspiro[4.5]decan-8-ol: A Comprehensive Overview

8-(Nitromethyl)-1,4-dioxaspiro[4.5]decan-8-ol is a unique organic compound with the CAS number 879514-21-3. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The structure of 8-(Nitromethyl)-1,4-dioxaspiro[4.5]decan-8-ol consists of a spiro ring system with a nitromethyl group attached at the 8-position, making it a derivative of 1,4-dioxaspiro[4.5]decan-8-ol.

The synthesis of 8-(Nitromethyl)-1,4-dioxaspiro[4.5]decan-8-ol involves a series of intricate organic reactions. Recent studies have highlighted the importance of spiro compounds in drug design due to their unique pharmacokinetic properties and ability to modulate biological targets effectively. The nitromethyl group in this compound adds further functionality, potentially enhancing its bioactivity and selectivity.

Research into spiro compounds has gained momentum in recent years, particularly in the field of medicinal chemistry. The dioxaspiro framework has been shown to exhibit promising anti-inflammatory and antioxidant properties, making it a valuable candidate for therapeutic applications. The incorporation of the nitromethyl group in 8-(Nitromethyl)-1,4-dioxaspiro[4.5]decan-8-ol introduces additional electronic effects that could further enhance its biological activity.

In terms of applications, 8-(Nitromethyl)-1,4-dioxaspiro[4.5]decan-8-ol has been explored for its potential in treating various diseases, including neurodegenerative disorders and cancer. Recent studies have demonstrated that spiro compounds with nitro groups can inhibit key enzymes involved in these conditions, providing a novel avenue for drug development.

The structural uniqueness of 8-(Nitromethyl)-1,4-dioxaspiro[4.5]decan-8-ol also makes it an interesting candidate for material science applications. Its rigid spiro framework could be utilized in the design of advanced materials with tailored mechanical and electronic properties.

In conclusion, 8-(Nitromethyl)-1,4-dioxaspiro[4.5]decan-8-ol represents a significant advancement in the field of organic chemistry. Its unique structure and functional groups make it a versatile compound with potential applications in medicine and materials science. As research continues to uncover its full potential, this compound is poised to play a crucial role in future innovations.